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Compound of Interest

Compound Name: Angiotensin II human TFA

Cat. No.: B8197437 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working with Angiotensin II.

Introduction: Angiotensin II (Ang II) is a potent vasoconstrictor and a critical component of the

renin-angiotensin system, playing a key role in cardiovascular regulation. It is a synthetic

octapeptide, commonly supplied as a lyophilized powder with trifluoroacetic acid (TFA) as a

counter-ion from the purification process. Proper preparation and storage of Angiotensin II

solutions are crucial for ensuring experimental reproducibility and accuracy. This protocol

provides a detailed methodology for the reconstitution, handling, and storage of Angiotensin II
human TFA.

Quantitative Data Summary
For optimal results, refer to the following quantitative data for solubility and storage of

Angiotensin II solutions.
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Parameter
Recommended
Solvent / Condition

Value / Range Notes

Solubility High-Purity Water ≥ 25 mg/mL

A clear, colorless

solution should be

formed. Sonication

may aid dissolution.[1]

DMSO 100 mg/mL
Use fresh, moisture-

free DMSO.

Aqueous Solutions pH 5 - 8

Angiotensin II is

hydrolyzed by strong

acids or at pH ≥9.5.

Stock Solution

Storage
Short-Term (1 month) -20°C[2][3]

Solutions at neutral

pH should remain

active for at least two

months at -20°C.

Long-Term (≤ 6

months)
-80°C[2][3]

Aliquoting is essential

to avoid repeated

freeze-thaw cycles.[4]

Diluted Solution

Storage

Refrigerated (in 0.9%

NaCl)
2°C to 8°C[5][6]

Stable for up to 5

days, retaining >90%

of the initial

concentration.[7][8][9]

[10]

Room Temperature Room Temperature

Diluted solutions can

be stored for up to 24

hours.[5][6]

Lyophilized Powder

Storage
Long-Term -20°C or below[11]

Extraordinarily stable

at sub-zero

temperatures. Store

desiccated and

protected from light.
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Experimental Protocol
This protocol outlines the steps for preparing a stable stock solution and subsequent working

solutions of Angiotensin II Human TFA.

Materials and Equipment:

Angiotensin II Human TFA (lyophilized powder)

High-purity, sterile, distilled water or 0.9% Sodium Chloride solution

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Bath sonicator

Step 1: Pre-Reconstitution Handling

Before opening, allow the vial of lyophilized Angiotensin II to equilibrate to room temperature

for at least 15-20 minutes. This critical step prevents condensation of atmospheric moisture

onto the powder, which can affect peptide stability and weighing accuracy.

Step 2: Reconstitution of Stock Solution

Refer to the manufacturer's Certificate of Analysis (CoA) for the net peptide content to

ensure accurate concentration calculations. The total mass in the vial includes the peptide,

TFA, and residual water.

Carefully add the calculated volume of high-purity water (or other desired solvent) to the vial

to achieve a recommended stock concentration of 0.5 mg/mL to 1 mg/mL.[1]

Gently vortex the vial to mix.[1] If the peptide does not dissolve completely, brief sonication in

a water bath may be used to facilitate dissolution.[1] Ensure the final solution is clear and

colorless.
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Step 3: Aliquoting

To prevent degradation from repeated freeze-thaw cycles, it is imperative to aliquot the stock

solution.[4]

Dispense the stock solution into smaller, single-use volumes in sterile, low-protein-binding

microcentrifuge tubes. The volume of each aliquot should be appropriate for a single

experiment.

Step 4: Storage of Stock Solution

Immediately store the aliquots at -20°C for short-term storage (up to 2 months) or at -80°C

for long-term storage (up to 6 months).[2][3]

Ensure vials are sealed tightly and protected from light.

Step 5: Preparation of Working Solutions

When ready to use, thaw a single aliquot of the stock solution completely at room

temperature.

Dilute the stock solution to the final desired working concentration using a suitable sterile

buffer or medium (e.g., 0.9% Sodium Chloride, Phosphate Buffered Saline).

For very low concentrations (<100 µg/mL), significant loss can occur due to adsorption to

container walls. Pre-treating plasticware or glassware with a solution of Bovine Serum

Albumin (BSA, 1 mg/mL) and rinsing with water can help minimize this loss.

If sterility is required for cell culture applications, the working solution can be sterilized by

filtration through a 0.2 µm filter. Note that some peptide loss may occur during this step,

especially at lower concentrations.

Visualized Workflow
The following diagram illustrates the standard workflow for preparing Angiotensin II Human
TFA solution from a lyophilized powder.
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Start: Lyophilized Ang II TFA Powder

1. Equilibrate Vial to Room Temperature

2. Reconstitute with High-Purity Solvent
(e.g., Sterile Water)

to Create Stock Solution

3. Aliquot Stock Solution into
Low-Protein-Binding Tubes

4. Store Aliquots at -20°C or -80°C

5. Thaw a Single Aliquot for Use

For each experiment

6. Dilute to Final Working Concentration
in Appropriate Buffer

End: Ready-to-Use Working Solution

Click to download full resolution via product page

Caption: Workflow for Angiotensin II Solution Preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8197437?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8197437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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